Cas no 1804381-31-4 (Methyl 5-bromo-4-cyano-2-formylbenzoate)

• Product Name: Methyl 5-bromo-4-cyano-2-formylbenzoate
• CAS No: 1804381-31-4
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4706191
• Update Time: 2025-05-24

Methyl 5-bromo-4-cyano-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-cyano-2-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)8-3-9(11)6(4-12)2-7(8)5-13/h2-3,5H,1H3
• InChI Key： ILGSMWJCYMFJQN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C=O)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 389.5±42.0 °C at 760 mmHg
• Flash Point: 189.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-bromo-4-cyano-2-formylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-bromo-4-cyano-2-formylbenzoate

Comprehensive Overview of Methyl 5-bromo-4-cyano-2-formylbenzoate (CAS No. 1804381-31-4)

Methyl 5-bromo-4-cyano-2-formylbenzoate (CAS No. 1804381-31-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a bromo substituent, a cyano group, and a formyl functionality, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1804381-31-4 is frequently searched in scientific databases, reflecting its growing importance in advanced research applications.

The compound's methyl ester moiety enhances its solubility in organic solvents, making it a preferred choice for reactions requiring mild conditions. Researchers often explore its reactivity in cross-coupling reactions, a hot topic in modern organic synthesis, where it acts as a precursor for constructing complex heterocycles. Recent trends in AI-driven drug discovery have also highlighted the role of such multifunctional intermediates in accelerating the development of novel therapeutics. For instance, its cyano group is pivotal in click chemistry applications, a technique widely discussed in peer-reviewed journals and online forums.

In the context of sustainability, Methyl 5-bromo-4-cyano-2-formylbenzoate aligns with the industry's shift toward green chemistry. Its efficient synthetic routes minimize waste, addressing the global demand for environmentally friendly processes. Laboratories frequently search for high-purity CAS 1804381-31-4 suppliers, underscoring its critical role in precision-driven experiments. Additionally, its potential in OLED material synthesis has sparked interest among material scientists, linking it to cutting-edge technologies like flexible displays—a trending topic in tech communities.

Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of this compound, ensuring compliance with stringent research standards. The formyl group in its structure offers a reactive handle for further derivatization, a feature often exploited in combinatorial chemistry. Online discussions frequently address its stability under various conditions, reflecting user concerns about storage and handling—an aspect meticulously documented in safety data sheets (SDS).

Beyond academia, CAS 1804381-31-4 has practical implications in industrial-scale synthesis. Patent filings reveal its utility in creating bioactive molecules, particularly in antimicrobial and anticancer research. The compound's bromine atom facilitates selective functionalization, a property leveraged in fragment-based drug design (FBDD), a methodology dominating recent scientific literature. Its compatibility with microwave-assisted synthesis further enhances its appeal, as this technique reduces reaction times—a key focus in process optimization queries.

As the scientific community continues to explore Methyl 5-bromo-4-cyano-2-formylbenzoate, its applications in catalysis and polymer chemistry are emerging. For example, its incorporation into metal-organic frameworks (MOFs) demonstrates its adaptability in nanotechnology. Searches for "CAS 1804381-31-4 suppliers" and "synthetic protocols for Methyl 5-bromo-4-cyano-2-formylbenzoate" have surged, indicating robust demand. This compound exemplifies how tailored molecular architectures drive innovation across disciplines, from medicinal chemistry to renewable energy solutions.